Cas no 651331-47-4 (2-Propenoic acid, 2-azido-3-(3-methoxyphenyl)-, methyl ester)
651331-47-4 structure
Product Name:2-Propenoic acid, 2-azido-3-(3-methoxyphenyl)-, methyl ester
CAS No:651331-47-4
MF:C11H11N3O3
MW:233.223342180252
CID:405525
PubChem ID:71376832
Update Time:2025-04-19
2-Propenoic acid, 2-azido-3-(3-methoxyphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-azido-3-(3-methoxyphenyl)-, methyl ester
- methyl 2-azido-3-(3-methoxyphenyl)prop-2-enoate
- 651331-47-4
- DTXSID40799502
-
- Inchi: 1S/C11H11N3O3/c1-16-9-5-3-4-8(6-9)7-10(13-14-12)11(15)17-2/h3-7H,1-2H3
- InChI Key: BQHSWDGBCKUKGV-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(C=C(C(=O)OC)N=[N+]=[N-])=C1
Computed Properties
- Exact Mass: 233.08013
- Monoisotopic Mass: 233.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 49.9Ų
Experimental Properties
- PSA: 84.29
2-Propenoic acid, 2-azido-3-(3-methoxyphenyl)-, methyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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